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Compound of Interest

Compound Name: PMX 53c

Cat. No.: B1573934

Get Quote

Before proceeding, researchers must verify the exact identity of their compound, as catalog

nomenclature can be misleading.[1]

PMX-53 (Active Drug): The C5aR antagonist.[1][2][3][4][5][6][7] Sequence: Ac-Phe-[Orn-Pro-

dCha-Trp-Arg].[1][2]

PMX 53c (Negative Control): A structural analog often sold by vendors (e.g., Tocris) as a

negative control.[1] It lacks C5aR antagonist activity.[1]

Note: The protocols below apply to both variants due to their nearly identical

physicochemical properties (cyclic peptide structure, MW ~896 vs ~781 Da), but the

biological application differs fundamentally.[1]

Application Note: PMX-53 Solubility Profiling &
Formulation Protocols
Executive Summary
PMX-53 is a hydrophobic, cyclic hexapeptide.[1] While it possesses limited solubility in pure

water (approx. 1–2 mg/mL), it is highly soluble in organic solvents like DMSO.[1] Direct
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dissolution in aqueous buffers often leads to incomplete solubilization, peptide aggregation, or

adsorption to plasticware, compromising assay reproducibility.[1]

The Golden Rule: Always prepare a concentrated stock solution in anhydrous DMSO first, then

dilute into the aqueous reaction medium.[1]

Physicochemical Profile
Property Data

Chemical Name Ac-Phe-[Orn-Pro-dCha-Trp-Arg] (Cyclic)

Molecular Weight ~896.1 g/mol

Physical State White to off-white lyophilized solid

Hydrophobicity High (Contains D-Cha and Trp residues)

Primary Solubility
DMSO: >50 mg/mL (up to 100 mg/mL with

sonication)

Secondary Solubility
Ethanol: Low/Insoluble (<10 mg/mL)Water:

Limited (~1–2 mg/mL); pH dependent

Solubility & Stock Preparation Protocols
Protocol A: Preparation of Master Stock Solution
(DMSO)
Target Concentration: 10 mM or 50 mg/mL

Materials:

PMX-53 Lyophilized Powder[1]

DMSO (Dimethyl Sulfoxide), Anhydrous, Cell Culture Grade (≥99.9%)[1]

Vortex mixer and Ultrasonic bath[1]

Step-by-Step:
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Equilibration: Allow the vial of PMX-53 to reach room temperature before opening to prevent

moisture condensation, which promotes hydrolysis.[1]

Calculation: Calculate the volume of DMSO required.

Formula:

[1]

Example: To make a 10 mM stock from 1 mg of PMX-53 (MW 896.1):

[1]

Dissolution: Add the calculated volume of anhydrous DMSO to the vial.

Agitation: Vortex vigorously for 30 seconds. If the solution is not perfectly clear, sonicate in a

water bath at room temperature for 2–5 minutes.

Inspection: Ensure no visible particulates remain.[1] The solution should be clear and

colorless.

Storage: Aliquot into small volumes (e.g., 20–50 µL) in polypropylene tubes. Store at -20°C

(stable for 3–6 months) or -80°C (stable for >1 year). Avoid repeated freeze-thaw cycles.[1]

Protocol B: Aqueous Dilution for In Vitro Assays
Target: Working concentration (e.g., 10 nM – 1 µM) in Media[1]

Challenge: Diluting high-concentration DMSO stocks directly into media can cause "shock

precipitation" where the peptide crashes out as the DMSO spike hits the water.[1]

Procedure:

Intermediate Dilution (Optional but Recommended): If the step-down is large (e.g., 10 mM

Stock

10 nM Assay), perform a serial dilution in DMSO first to reach 1000x the final concentration.
[1]
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Final Dilution: Add the DMSO working stock to the cell culture media/buffer while vortexing

the media.

Vehicle Control: Ensure the final DMSO concentration is <0.1% (v/v) to avoid solvent toxicity.

Example: Add 1 µL of 100 µM DMSO stock to 1 mL of Media

Final: 100 nM PMX-53, 0.1% DMSO.

In Vivo Formulation Strategy
For animal studies, a simple DMSO/Water mixture often precipitates.[1] A co-solvent system is

required to maintain solubility and bioavailability.[1]

Recommended Formulation (Solubility ~2 mg/mL)
This formulation creates a stable, clear solution suitable for IP or SC injection.[1]

Component Percentage (v/v) Function

DMSO 5% Primary Solubilizer

PEG 300 40% Co-solvent / Stabilizer

Tween 80 5% Surfactant / Anti-aggregation

Saline / Water 50% Aqueous Carrier

Preparation Workflow:

Dissolve PMX-53 in 100% DMSO (Volume = 5% of total batch).

Add PEG 300 (40% of total) and vortex.[1]

Add Tween 80 (5% of total) and vortex.[1]

Slowly add warm Saline/Water (50% of total) while vortexing.

Note: If precipitation occurs, sonicate gently.[1] Prepare fresh immediately before dosing.
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Visual Workflows
Figure 1: Solubilization Decision Tree
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Caption: Decision tree for PMX-53 solubilization. DMSO is the mandatory primary solvent to

ensure stoichiometry and stability.[1]

Troubleshooting & Stability
Precipitation upon dilution: If the solution turns cloudy when adding water, the concentration

is too high for the aqueous phase.[1]

Fix: Increase the ratio of PEG300 or reduce the final peptide concentration.

Adsorption: Cyclic peptides can stick to glass and some plastics.[1]

Fix: Use Low-Protein Binding polypropylene tubes (e.g., Eppendorf LoBind) and pipette

tips.[1] Avoid glass vials for low-concentration aqueous solutions (<1 µM).[1]

"PMX 53c" Confusion: If your assay shows no inhibition of C5a-mediated Ca2+ mobilization,

check if you accidentally purchased "PMX 53c" (the control) instead of "PMX-53" (the

antagonist).[1]

References
Subramanian, H., et al. (2011). "PMX-53 as a dual CD88 antagonist and an agonist for Mas-

related gene 2 (MrgX2) in human mast cells."[1] Molecular Pharmacology, 79(6), 1005-1013.

[1] Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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